N-(2,6-Difluorobenzyl)piperidin-4-amine dihydrochloride
Overview
Description
N-(2,6-Difluorobenzyl)piperidin-4-amine dihydrochloride is a chemical compound with the formula C12H16F2N2・2HCl . It is used for research and development .
Molecular Structure Analysis
The molecular weight of N-(2,6-Difluorobenzyl)piperidin-4-amine dihydrochloride is 299.19 . The chemical formula is C12H16F2N2・2HCl .Scientific Research Applications
Drug Design and Synthesis
Piperidine derivatives are among the most important synthetic fragments for designing drugs . They play a significant role in the pharmaceutical industry . Their derivatives are present in more than twenty classes of pharmaceuticals .
Anticancer Agents
Piperidine derivatives are being utilized in different ways as anticancer agents . For example, some piperidine alkaloids isolated from natural herbs were found to exhibit antiproliferation and antimetastatic effects on various types of cancers .
Antiviral Agents
Piperidine derivatives also have potential applications as antiviral agents . The specific mechanisms and effectiveness can vary depending on the specific derivative and the virus .
Antimalarial Agents
Some piperidine derivatives have been studied for their potential as antimalarial agents . Malaria is a major global health problem, and new treatments are continually being sought.
Antimicrobial and Antifungal Agents
Piperidine derivatives can be used as antimicrobial and antifungal agents . This makes them potentially useful in treating a variety of infections.
Analgesic and Anti-inflammatory Agents
Piperidine derivatives have been synthesized and tested for analgesic and anti-inflammatory activity . Some of these compounds were found to have higher analgesic effect than the standard drug indomethacin .
Anti-Alzheimer, Antipsychotic and/or Anticoagulant Agents
Piperidine derivatives are being utilized in different ways as anti-Alzheimer, antipsychotic and/or anticoagulant agents . This shows the wide range of potential medical applications for these compounds.
Safety and Hazards
N-(2,6-Difluorobenzyl)piperidin-4-amine dihydrochloride should be handled with care. If inhaled, the person should be removed to fresh air and kept comfortable for breathing . If it comes in contact with skin or eyes, it should be rinsed cautiously with water . In case of accidental release, the area should be ventilated until material pick up is complete .
properties
IUPAC Name |
N-[(2,6-difluorophenyl)methyl]piperidin-4-amine;dihydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16F2N2.2ClH/c13-11-2-1-3-12(14)10(11)8-16-9-4-6-15-7-5-9;;/h1-3,9,15-16H,4-8H2;2*1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ISBKNKRLPLAWPJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1NCC2=C(C=CC=C2F)F.Cl.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18Cl2F2N2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2,6-Difluorobenzyl)piperidin-4-amine dihydrochloride | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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